4-Chlorofuro[3,2-c]pyridine-2-sulfonyl chloride

• IUPAC Name: 4-chlorofuro[3,2-c]pyridine-2-sulfonyl chloride
• InChI: InChI=1S/C7H3Cl2NO3S/c8-7-4-3-6(14(9,11)12)13-5(4)1-2-10-7/h1-3H
• InChI Key: PFXOQWRJTGIVMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1OC(=C2)S(=O)(=O)Cl)Cl
• Molecular Formula: C7H3Cl2NO3S
• Molecular Weight: 252.07 g/mol
• CAS RN: 1802734-04-8

Description

4-Chlorofuro[3,2-c]pyridine-2-sulfonyl chloride is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is widely used in the synthesis of various organic compounds, and it has also shown promising results in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Catalytic Applications

4-Chlorofuro[3,2-c]pyridine-2-sulfonyl chloride has been explored as a precursor in the synthesis of various heterocyclic compounds. For instance, sulfonic acid functionalized pyridinium chloride has been synthesized and characterized, showcasing its utility as a catalyst in the preparation of hexahydroquinolines through one-pot multi-component condensation reactions (Khazaei et al., 2013). This material demonstrates efficiency in solvent-free conditions, highlighting its potential in green chemistry applications. Similarly, it has facilitated the synthesis of 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones under solvent-free conditions, underscoring its versatility as a homogeneous and reusable catalyst (Moosavi‐Zare et al., 2013).

Material Science and Polymer Research

In material science, new diamines containing pyridine and trifluoromethylphenyl groups have been synthesized using precursors like 4-Chlorofuro[3,2-c]pyridine-2-sulfonyl chloride. These diamines have been employed in the preparation of fluorinated polyamides containing pyridine and sulfone moieties. Such polymers exhibit desirable properties like solubility in organic solvents, high thermal stability, and mechanical strength, making them suitable for advanced applications (Liu et al., 2013).

Analytical Chemistry and Sensor Development

The compound has found use in the development of analytical sensors. For example, a poly(p-toluene sulfonic acid) modified glassy carbon electrode, enhanced for the detection of pyridine-2-aldoxime methochloride, demonstrates the compound's role in creating highly sensitive and selective electrochemical sensors (Issac & Kumar, 2010).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, 4-Chlorofuro[3,2-c]pyridine-2-sulfonyl chloride serves as a critical intermediate in the synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. These compounds have broad applications, including the development of new pharmaceuticals (Tucker et al., 2015). The efficiency and selectivity of these syntheses enable the rapid exploration of novel drug candidates.